Cas no 1040682-65-2 (7-{[(4-methylphenyl)methyl]sulfanyl}-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one)

• Product Name: 7-{[(4-methylphenyl)methyl]sulfanyl}-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one
• CAS No: 1040682-65-2
• MF: C₁₇H₁₄N₄OS₂
• MW: 354.449260234833
• CID: 5385231
• Update Time: 2025-10-29

7-{[(4-methylphenyl)methyl]sulfanyl}-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-[[(4-Methylphenyl)methyl]thio]-2-(2-thienyl)pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one
• 7-{[(4-methylphenyl)methyl]sulfanyl}-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one

• Inchi： 1S/C17H14N4OS2/c1-11-4-6-12(7-5-11)10-24-17-19-18-16(22)14-9-13(20-21(14)17)15-3-2-8-23-15/h2-9H,10H2,1H3,(H,18,22)
• InChI Key： CCACWLLBXAGXBF-UHFFFAOYSA-N
• SMILES： N1C(=O)C2=CC(C3SC=CC=3)=NN2C(SCC2=CC=C(C)C=C2)=N1

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.16±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolotriazines Pyrazolotriazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolotriazines

Additional information on 7-{[(4-methylphenyl)methyl]sulfanyl}-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one

Comprehensive Analysis of 7-{[(4-methylphenyl)methyl]sulfanyl}-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one (CAS No. 1040682-65-2)

The compound 7-{[(4-methylphenyl)methyl]sulfanyl}-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one (CAS No. 1040682-65-2) is a heterocyclic organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a pyrazolo[1,5-d][1,2,4]triazin-4-one core, makes it a subject of interest for researchers exploring novel bioactive compounds. The presence of a thiophen-2-yl group and a [(4-methylphenyl)methyl]sulfanyl substituent enhances its chemical versatility, enabling interactions with various biological targets.

In recent years, the demand for heterocyclic compounds like 7-{[(4-methylphenyl)methyl]sulfanyl}-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one has surged due to their role in drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine. The compound's CAS No. 1040682-65-2 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

The synthesis of 7-{[(4-methylphenyl)methyl]sulfanyl}-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one involves multi-step organic reactions, including S-alkylation and cyclocondensation. Its sulfanyl linkage contributes to improved solubility and bioavailability, a critical factor in pharmacokinetic optimization. Analytical techniques such as HPLC and NMR are essential for characterizing its purity, a topic often queried in chemical forums.

From an industrial perspective, CAS No. 1040682-65-2 is gaining attention for its potential in material science, particularly in organic electronics. The thiophene moiety offers electron-rich properties, making it suitable for conductive polymers. This aligns with the growing interest in sustainable materials, a hot topic in green chemistry discussions.

Safety and regulatory compliance are paramount when handling 7-{[(4-methylphenyl)methyl]sulfanyl}-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one. While not classified as hazardous, proper laboratory protocols must be followed. FAQs in research communities often address its storage conditions (e.g., desiccated, room temperature) and compatibility with common solvents.

In summary, CAS No. 1040682-65-2 represents a promising scaffold for medicinal chemistry and advanced materials. Its combination of a pyrazolo-triazine backbone and functionalized side chains opens avenues for molecular design, resonating with trends in AI-driven drug discovery and computational chemistry. Future studies may explore its structure-property relationships further, addressing common queries about its thermodynamic stability and synthetic scalability.